Cas no 1805244-62-5 (4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile)

• Product Name: 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile
• CAS No: 1805244-62-5
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4862371
• Update Time: 2025-10-31

4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H4BrF2IN2/c9-7-4(12)3-14-5(1-2-13)6(7)8(10)11/h3,8H,1H2
• InChI Key： OCLNLXXTIHUOBS-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC#N)C(C(F)F)=C1Br

Computed Properties

• Exact Mass: 371.857
• Monoisotopic Mass: 371.857
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile

Professional Introduction to 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile (CAS No. 1805244-62-5)

4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805244-62-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both bromo and iodine substituents along with a difluoromethyl group, make it a versatile building block for the development of novel therapeutic agents.

The< strong>pyridine core of this molecule is particularly noteworthy, as pyridine derivatives are widely recognized for their pharmacological properties. Pyridines serve as fundamental scaffolds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile enhances its reactivity and functionality, making it an invaluable tool for synthetic chemists.

In recent years, there has been a surge in research focused on developing new compounds with enhanced metabolic stability and improved bioavailability. The incorporation of electron-withdrawing groups such as the difluoromethyl moiety in this compound contributes to its stability and resistance to metabolic degradation. This characteristic is particularly crucial in drug design, where maintaining the integrity of a molecule throughout its biological half-life is essential for therapeutic efficacy.

The bromo and iodine substituents on the pyridine ring provide additional handles for further functionalization. These halogen atoms can undergo various chemical transformations, including cross-coupling reactions, which are fundamental in constructing complex molecular architectures. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings can be employed to introduce new functional groups at specific positions on the ring, thereby generating a diverse array of derivatives.

One of the most compelling applications of 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop targeted therapies that minimize side effects while maximizing therapeutic benefits. The structural features of this compound make it an excellent candidate for developing such inhibitors.

Recent studies have highlighted the potential of< strong>pyridine-based compounds as antiviral agents. The ability of these molecules to interfere with viral replication cycles makes them promising candidates for treating infectious diseases. The presence of multiple substituents in 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile allows for fine-tuning its interactions with viral targets, potentially leading to the development of novel antiviral drugs.

The agrochemical industry also benefits from the versatility of this compound. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to disrupt essential biological processes in pests. The specific modifications present in 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile enhance its efficacy as a precursor for agrochemicals, contributing to more effective crop protection strategies.

In conclusion, 4-Bromo-3-(difluoromethyl)-5-iodopyridine-2-acetonitrile (CAS No. 1805244-62-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on the development of novel biologically active molecules. As research continues to uncover new therapeutic targets and applications, this compound is poised to play a crucial role in advancing drug discovery and agricultural innovation.